Cas no 143958-88-7 (Benzene, 1-[(1E)-2-(4-methylphenyl)ethenyl]-4-(trifluoromethyl)-)

Benzene, 1-[(1E)-2-(4-methylphenyl)ethenyl]-4-(trifluoromethyl)- structure
143958-88-7 structure
Product Name:Benzene, 1-[(1E)-2-(4-methylphenyl)ethenyl]-4-(trifluoromethyl)-
CAS No:143958-88-7
MF:C16H13F3
MW:262.269634962082
CID:1317114
PubChem ID:71345407
Update Time:2025-04-20

Benzene, 1-[(1E)-2-(4-methylphenyl)ethenyl]-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[(1E)-2-(4-methylphenyl)ethenyl]-4-(trifluoromethyl)-
    • 1-methyl-4-[2-[4-(trifluoromethyl)phenyl]ethenyl]benzene
    • 1-Methyl-4-{2-[4-(trifluoromethyl)phenyl]ethenyl}benzene
    • 143958-88-7
    • DTXSID30771695
    • Inchi: 1S/C16H13F3/c1-12-2-4-13(5-3-12)6-7-14-8-10-15(11-9-14)16(17,18)19/h2-11H,1H3
    • InChI Key: UJIYIFQKSLDDIR-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C=CC1C=CC(C)=CC=1)(F)F

Computed Properties

  • Exact Mass: 262.09699
  • Monoisotopic Mass: 262.09693490g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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